Cas no 356090-87-4 (N-(2,3-Dimethoxybenzyl)-1-methoxypropan-2-amine)
N-(2,3-Dimethoxybenzyl)-1-methoxypropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(2,3-Dimethoxybenzyl)-1-methoxypropan-2-amine
- (2,3-DIMETHOXY-BENZYL)-(2-METHOXY-1-METHYL-ETHYL)-AMINE
- (2,3-dimethoxybenzyl)(2-methoxy-1-methylethyl)amine(SALTDATA: HBr)
- N-[(2,3-dimethoxyphenyl)methyl]-1-methoxypropan-2-amine
- (2,3-dimethoxybenzyl)(2-methoxy-1-methylethyl)amine
- [(2,3-dimethoxyphenyl)methyl](2-methoxy-isopropyl)amine
- 356090-87-4
- AKOS000230748
- AKOS017273254
- STK145484
- DB-016271
- N-(2,3-DIMETHOXYBENZYL)-N-(2-METHOXY-1-METHYLETHYL)AMINE
- Oprea1_500170
- DTXSID80385968
- [(2,3-dimethoxyphenyl)methyl](1-methoxypropan-2-yl)amine
- CHEMBL1621047
- CS-0332624
- Oprea1_007461
-
- MDL: MFCD01468488
- Inchi: 1S/C13H21NO3/c1-10(9-15-2)14-8-11-6-5-7-12(16-3)13(11)17-4/h5-7,10,14H,8-9H2,1-4H3
- InChI Key: MSEUQISSMRSQFO-UHFFFAOYSA-N
- SMILES: O(C)CC(C)NCC1C=CC=C(C=1OC)OC
Computed Properties
- Exact Mass: 239.15200
- Monoisotopic Mass: 239.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 39.7Ų
Experimental Properties
- PSA: 39.72000
- LogP: 2.21920
N-(2,3-Dimethoxybenzyl)-1-methoxypropan-2-amine Customs Data
- HS CODE:2922299090
- Customs Data:
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-(2,3-Dimethoxybenzyl)-1-methoxypropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1403294-1g |
N-(2,3-dimethoxybenzyl)-1-methoxypropan-2-amine |
356090-87-4 | 95+% | 1g |
¥3185.00 | 2024-05-17 | |
| Crysdot LLC | CD12079417-1g |
N-(2,3-Dimethoxybenzyl)-1-methoxypropan-2-amine |
356090-87-4 | 95+% | 1g |
$354 | 2024-07-24 |
N-(2,3-Dimethoxybenzyl)-1-methoxypropan-2-amine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on N-(2,3-Dimethoxybenzyl)-1-methoxypropan-2-amine
Research Brief on N-(2,3-Dimethoxybenzyl)-1-methoxypropan-2-amine (CAS: 356090-87-4): Recent Advances and Applications
N-(2,3-Dimethoxybenzyl)-1-methoxypropan-2-amine (CAS: 356090-87-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a precursor or intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and cardiovascular disorders. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.
Recent literature highlights the compound's structural versatility, which allows for modifications that can enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of N-(2,3-Dimethoxybenzyl)-1-methoxypropan-2-amine exhibit promising binding affinities to serotonin and dopamine receptors, suggesting potential applications in the treatment of mood disorders and neurodegenerative diseases. The study utilized in silico modeling and in vitro assays to validate these interactions, providing a robust foundation for further preclinical development.
Another area of interest is the compound's role in cardiovascular research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that N-(2,3-Dimethoxybenzyl)-1-methoxypropan-2-amine derivatives could modulate ion channels involved in cardiac rhythm regulation. The researchers synthesized a series of analogs and evaluated their effects on hERG potassium channels, a critical target for antiarrhythmic drugs. The results indicated that specific modifications to the amine moiety could reduce hERG inhibition while maintaining therapeutic efficacy, addressing a common challenge in drug development.
In addition to its pharmacological potential, recent advancements in synthetic methodologies have improved the efficiency of producing N-(2,3-Dimethoxybenzyl)-1-methoxypropan-2-amine. A 2023 paper in Organic Process Research & Development described a novel catalytic process that significantly reduces the number of steps required for synthesis, thereby lowering production costs and environmental impact. This innovation is particularly relevant for scaling up production to meet the demands of clinical trials and eventual commercialization.
Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. A recent review in Expert Opinion on Drug Metabolism & Toxicology (2023) emphasized the need for comprehensive toxicological studies to assess potential off-target effects and metabolic stability. The authors also highlighted the importance of structure-activity relationship (SAR) studies to guide the design of next-generation derivatives with improved selectivity and efficacy.
In conclusion, N-(2,3-Dimethoxybenzyl)-1-methoxypropan-2-amine (CAS: 356090-87-4) represents a versatile scaffold with significant potential in drug discovery. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into clinically viable treatments.
356090-87-4 (N-(2,3-Dimethoxybenzyl)-1-methoxypropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)